Dehydroalkylation of toluene with ethane in a packed-bed membrane reactor with a bifunctional catalyst and a hydrogen-selective membrane

Chemical Communications Pub Date: 2008-03-18 DOI: 10.1039/B800486B

Abstract

The dehydroalkylation of toluene with ethane to form isomeric ethyltoluenes has been carried out in a packed-bed membrane reactor under mild conditions of 350 °C, where it is shown that ethyltoluene yields significantly increase with increasing sweep gas flow rate and pressure.

Graphical abstract: Dehydroalkylation of toluene with ethane in a packed-bed membrane reactor with a bifunctional catalyst and a hydrogen-selective membrane
Dehydroalkylation of toluene with ethane in a packed-bed membrane reactor with a bifunctional catalyst and a hydrogen-selective membrane
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